Cas no 1909348-15-7 (4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide)

• Product Name: 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide
• CAS No: 1909348-15-7
• MF: C₁₃H₁₀Br₂N₂S
• MW: 386.10489988327
• MDL: MFCD29055107
• CID: 5246244
• PubChem ID: 137032183
• Update Time: 2026-03-08

4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-, hydrobromide (1:1)
• 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide

• MDL： MFCD29055107
• Inchi： 1S/C13H9BrN2S.BrH/c14-10-4-1-3-9(7-10)12-8-17-13(16-12)11-5-2-6-15-11;/h1-8,15H;1H
• InChI Key： QUSJFTACRRQSGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=CSC(C3NC=CC=3)=N2)=C1.Br

Additional information on 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide

4-(3-Bromophenyl)-2-(1H-Pyrrol-2-yl)-1,3-Thiazole Hydrobromide: A Comprehensive Overview

The compound 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide (CAS No: 1909348-15-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a bromine atom at the 3-position of the phenyl ring and the hydrobromide counterion adds unique properties to this molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The 4-(3-bromophenyl) substituent in this compound contributes to its aromatic stability and enhances its ability to interact with biological targets. Additionally, the pyrrole ring at position 2 introduces electron-donating properties, which can influence the molecule's reactivity and bioavailability.

One of the most promising applications of 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide lies in its potential as a lead compound for medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The sulfur atom in the thiazole ring imparts a certain level of conductivity, making it a potential candidate for use in organic electronics. Recent advancements in materials science have explored the integration of such heterocyclic compounds into organic semiconductors, where they can enhance device performance and stability.

The synthesis of 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of bromine as both an substituent and a counterion plays a critical role in determining the final product's purity and stability. Researchers have optimized these synthetic routes to achieve higher yields and better control over the product's stereochemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative degradation. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(3-bromophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide (CAS No: 1909348-15-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing research in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.